Cas no 98377-54-9 (4-methyl-5-(pyridin-4-yl)-2,3-dihydro-1H-imidazol-2-one)

• Product Name: 4-methyl-5-(pyridin-4-yl)-2,3-dihydro-1H-imidazol-2-one
• CAS No: 98377-54-9
• MF: C₉H₇N₃O
• MW: 173.171381235123
• CID: 4374342
• Update Time: 2026-04-10

4-methyl-5-(pyridin-4-yl)-2,3-dihydro-1H-imidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazol-2-one, 1,3-dihydro-4-methyl-5-(4-pyridinyl)-
• 4-methyl-5-(pyridin-4-yl)-2,3-dihydro-1H-imidazol-2-one

Additional information on 4-methyl-5-(pyridin-4-yl)-2,3-dihydro-1H-imidazol-2-one

Comprehensive Overview of 4-methyl-5-(pyridin-4-yl)-2,3-dihydro-1H-imidazol-2-one (CAS No. 98377-54-9)

The compound 4-methyl-5-(pyridin-4-yl)-2,3-dihydro-1H-imidazol-2-one (CAS No. 98377-54-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine ring fused with an imidazolone core, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, medicinal chemistry, and crop protection due to its ability to modulate biological pathways.

In recent years, the demand for heterocyclic compounds like 4-methyl-5-(pyridin-4-yl)-2,3-dihydro-1H-imidazol-2-one has surged, driven by advancements in high-throughput screening and computational chemistry. This compound’s pyridinyl and imidazolone moieties are key pharmacophores, often explored for their enzyme inhibition properties. For instance, similar structures have shown promise in targeting kinases and G-protein-coupled receptors, which are hot topics in cancer therapy and neurological disorders.

The synthesis of CAS No. 98377-54-9 typically involves multi-step organic reactions, including cyclization and cross-coupling techniques. Optimizing its yield and purity is critical for industrial-scale production, a challenge often addressed using green chemistry principles. Environmental concerns and regulatory pressures have made sustainable synthesis a priority, aligning with global trends like ESG (Environmental, Social, and Governance) compliance in the chemical industry.

From a commercial perspective, 4-methyl-5-(pyridin-4-yl)-2,3-dihydro-1H-imidazol-2-one is listed in catalogs of specialty chemical suppliers, catering to R&D laboratories and contract manufacturing organizations (CMOs). Its pricing and availability fluctuate based on raw material costs and supply chain dynamics, a concern amplified by recent disruptions like the COVID-19 pandemic. Analysts recommend monitoring patent landscapes for emerging applications, as intellectual property filings often signal future market trends.

In analytical chemistry, characterizing this compound requires techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Purity standards are stringent, especially for pharmaceutical-grade materials, where impurities must meet ICH guidelines. Researchers frequently search for analytical methods and reference spectra to ensure reproducibility, highlighting the need for open-access databases and collaborative platforms.

Looking ahead, the role of CAS No. 98377-54-9 in precision medicine and agrochemical innovation is poised to expand. With AI-driven drug design gaining traction, this compound’s derivatives could accelerate the discovery of next-generation therapeutics. Stakeholders are advised to stay informed about regulatory updates and technological breakthroughs to capitalize on its full potential.